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Residue Definition & Analytical Scope

The unified residue definition ensures that all relevant chemical forms are monitored and regulated as a

single entity. The key parameters for analytical methods are summarized below:

Parameter Specification

Enforcement Residue
Definition

"Propamocarb (sum of propamocarb and its salts expressed as
propamocarb)" [1] [2] [3]

Risk Assessment Residue
Definition

Same as enforcement definition [1] [2] [3].

Applicable Commodities Primary crops, rotational crops, processed products, honey [1] [2].

Recommended Analytical
Technique

High-Performance Liquid Chromatography with tandem Mass

Spectrometry (HPLC-MS/MS) [1] [2].

Validated Limit of
Quantification (LOQ)

0.01 mg/kg for crops with high water content and honey [1] [2].
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Detailed Analytical Method for Enforcement

The established method for quantifying residues according to the enforcement definition is HPLC-MS/MS.

The following workflow outlines the key stages of the analytical process:

Sample (Plant Material/Honey)

Homogenization

Solvent Extraction

Clean-up (e.g., SPE)

Analysis by HPLC-MS/MS

Data Analysis

Quantification vs.
Calibration Standards

Click to download full resolution via product page

Sample Preparation: A representative portion of the commodity (e.g., radish roots, honey) is homogenized.

For solid plant tissues, this may involve freezing and grinding under cryogenic conditions to ensure a
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uniform sample [1] [2] [3].

Extraction and Clean-up: Residues are extracted from the matrix using a suitable solvent, typically

methanol, acetonitrile, or a buffered aqueous mixture. This is followed by a clean-up step, such as Solid-

Phase Extraction (SPE), to remove co-extracted compounds that could interfere with the analysis [1] [2].

Analysis and Quantification: The purified extract is analyzed by HPLC-MS/MS. The HPLC system

separates propamocarb from other components, and the tandem mass spectrometer detects and quantifies it

based on its specific mass-to-charge ratio. Quantification is achieved by comparing the sample response to a

calibration curve of known standard concentrations. The method must be validated to confirm it can reliably

detect residues at the LOQ of 0.01 mg/kg [1] [2].

Maximum Residue Levels (MRLs) for Selected
Commodities

MRLs are established based on residue trials that reflect the approved use of the pesticide. The following

table shows recent MRL changes for propamocarb:

Commodity
Existing EU
MRL (mg/kg)

Proposed/New EU
MRL (mg/kg)

Justification

Small Radish Leaves
(in Roman

rocket/rucola)

30 600 Supports intended indoor use; no
consumer risk identified [1].

Radishes (Roots) 3 8 Supports intended indoor use; no

consumer risk identified [1].

Honey 0.05 (at LOQ) 15 Reflects residues from semi-field

trials on bee-attractive crops; no
consumer risk identified [2].

Chards/Beet Leaves 30 40-50 Supported by data extrapolated from
lettuces; no consumer risk identified

[3].
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Regulatory Context & Consumer Safety

MRL applications and modifications are submitted in accordance with Article 6 of Regulation (EC) No

396/2005 [1] [2] [3]. The consumer risk assessment is performed using the EFSA Pesticide Residues Intake

Model (PRIMo). For all the MRL changes discussed, EFSA concluded that the resulting short-term and long-

term dietary exposure is unlikely to pose a risk to consumer health, as intake remains below the toxicological

reference values [Acceptable Daily Intake (ADI) of 0.24 mg/kg bw per day and Acute Reference Dose

(ARfD) of 0.84 mg/kg bw] [1] [2] [3].

Key Takeaways for Practitioners

For researchers and scientists enforcing compliance, the critical points are:

Target the Correct Residue Definition: Ensure analytical methods are calibrated and validated for

the sum of propamocarb and its salts.
Achieve Sufficient Sensitivity: The method LOQ should be at least 0.01 mg/kg.

Follow Established Protocols: The HPLC-MS/MS method, with appropriate sample preparation, is
the standard for reliable enforcement.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b562066#propamocarb-residue-definition-for-enforcement-

analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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